Cas no 1499755-93-9 (2-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 2-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 1499755-93-9
• MF: C₇H₈F₃N₃O
• MW: 207.153131484985
• CID: 6234239
• PubChem ID: 82610775
• Update Time: 2025-07-19

2-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one
• EN300-1955899
• 1499755-93-9
• 2-amino-1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one

• Inchi： 1S/C7H8F3N3O/c1-13-4(5(14)3-11)2-6(12-13)7(8,9)10/h2H,3,11H2,1H3
• InChI Key： OQSKCFWLGXEQLF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(CN)=O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 207.06194637g/mol
• Monoisotopic Mass: 207.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one

Introduction to 2-amino-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-one (CAS No. 1499755-93-9)

2-amino-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-one, identified by its CAS number 1499755-93-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and utility in drug development. The presence of multiple functional groups, including an amino group, a methyl-substituted pyrazole ring, and a trifluoromethyl moiety, contributes to its unique chemical properties and potential pharmacological effects.

The molecular structure of 2-amino-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-one encompasses a central pyrazole core, which is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. The pyrazole ring is substituted with a methyl group at the 1-position and a trifluoromethyl group at the 3-position, both of which are known to enhance metabolic stability and binding affinity to biological targets. Additionally, the ethanone side chain attached to the pyrazole ring introduces further complexity, potentially influencing the compound's solubility, bioavailability, and interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-amino-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-one with greater accuracy. Studies suggest that the trifluoromethyl group, in particular, plays a crucial role in modulating the compound's binding affinity to enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for exploring its potential as an anti-inflammatory agent or as a lead compound in the development of novel therapeutics.

The synthesis of 2-amino-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-one involves multi-step organic reactions, typically starting from commercially available precursors such as 5-amino-3-methylpyrazole. The introduction of the trifluoromethyl group is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic pathways require careful optimization to ensure high yield and purity, which are critical for subsequent biological evaluation.

In vitro studies have begun to unravel the potential biological activities of 2-amino-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-one. Preliminary data indicate that this compound exhibits inhibitory effects on several key enzymes implicated in inflammation and oxidative stress. For instance, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are central to prostaglandin synthesis and play a significant role in pain and inflammation. Additionally, its interaction with other enzymes such as lipoxygenase (LOX) has been explored, suggesting potential applications in managing oxidative-related diseases.

The structural features of 2-amino-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-one also make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological profile to enhance efficacy or reduce side effects. This flexibility underscores the compound's significance as a building block in drug discovery efforts aimed at addressing unmet medical needs.

As interest in fluorinated compounds continues to grow due to their enhanced bioactivity and metabolic stability, 2-amino-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylenethanone) is poised to become a valuable asset in medicinal chemistry libraries. Its unique structural motifs offer opportunities for developing novel therapeutic agents with improved pharmacological properties. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its potential in preclinical models of inflammation, cancer, and neurodegenerative disorders.

The synthesis and characterization of 2-amino-bromo-[13C]acetonitrile, another derivative of interest within this chemical space, have provided insights into the metabolic pathways influenced by similar structural motifs. These studies highlight the importance of fluorinated pyrazoles in modulating enzyme activity and have laid the groundwork for future investigations into their therapeutic applications. As computational methods improve and high-throughput screening technologies become more accessible, compounds like 2-amino-bromo-[13C]acetonitrile will continue to serve as critical tools in accelerating drug discovery initiatives.

In conclusion,2-amino-bromo-[13C]acetonitrile represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its role as an intermediate in synthesizing more complex molecules underscores its versatility as a chemical scaffold. As scientists continue to uncover new therapeutic targets and develop innovative synthetic strategies,2-amino-bromo-[13C]acetonitrile is likely to remain at the forefront of drug discovery efforts aimed at addressing critical unmet medical needs.